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Compound of Interest

Compound Name: RS 8359

Cat. No.: B1680135 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of RS 8359, a selective and reversible monoamine oxidase A (MAO-A)

inhibitor used in research. Adherence to these procedures is crucial for maintaining a safe

laboratory environment and ensuring regulatory compliance.

RS 8359 (CAS No. 105365-76-2) is a solid, white to off-white substance with the chemical

formula C₁₄H₁₂N₄O and a molecular weight of 252.27.[1] While a Safety Data Sheet (SDS) for

RS 8359 classifies it as not a hazardous substance or mixture, it is imperative to handle it with

care due to its biological activity as a monoamine oxidase inhibitor.[1] The toxicological

properties of this compound have not been fully investigated.
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Property Information Source

CAS Number 105365-76-2 [1]

Appearance Solid, white to off-white MedChemExpress

Hazard Classification
Not a hazardous substance or

mixture
[1]

Primary Route of Exposure
Inhalation, skin contact, eye

contact, ingestion
[1]

Recommended Storage -20°C or -80°C Sigma-Aldrich

Personal Protective Equipment

(PPE)

Safety glasses, gloves, lab

coat
[1]

In Case of Exposure

Eye Contact: Flush with water

for several minutes. Skin

Contact: Wash with soap and

water. Inhalation: Move to

fresh air. Ingestion: Do NOT

induce vomiting; seek medical

attention.

[1]

Step-by-Step Disposal Protocol for RS 8359
This protocol is designed for the disposal of small quantities of RS 8359 typically used in a

research laboratory setting.

Deactivation of Pure Compound (if necessary): For larger quantities of the pure, unused

compound, consider deactivation prior to disposal. While specific deactivation methods for

RS 8359 are not documented, a common approach for amine-containing compounds is

treatment with a solution of sodium hypochlorite (bleach). This should be done in a fume

hood with appropriate PPE. The reaction should be allowed to proceed to completion, and

the resulting solution should be neutralized before disposal. This step should only be

performed by trained personnel and in accordance with institutional safety guidelines.

Waste Collection:
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Solid Waste: Collect unused or contaminated solid RS 8359, including empty containers

and contaminated lab materials (e.g., weigh boats, pipette tips), in a designated, clearly

labeled hazardous waste container.

Liquid Waste: For solutions of RS 8359, collect the waste in a designated, sealed, and

clearly labeled hazardous waste container. Do not mix with other incompatible waste

streams.

Labeling: The waste container must be labeled with the words "Hazardous Waste," the full

chemical name ("RS 8359" and "4-[(7-hydroxy-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-

yl)amino]benzonitrile"), and the approximate concentration and quantity.

Storage: Store the sealed waste container in a designated, secure waste accumulation area,

away from incompatible materials.

Final Disposal: Arrange for pick-up and disposal by your institution's licensed hazardous

waste management provider. Always follow your institution's specific procedures for chemical

waste disposal.[1]

Experimental Workflow for Disposal
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Caption: Workflow for the proper disposal of RS 8359.
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Signaling Pathway Considerations (Hypothetical)
As RS 8359 is a monoamine oxidase A (MAO-A) inhibitor, its biological activity centers on

preventing the breakdown of monoamine neurotransmitters such as serotonin, norepinephrine,

and dopamine. While a detailed signaling pathway diagram is beyond the scope of a disposal

document, it is important for researchers to be aware of this mechanism of action when

considering the potential biological impact of any accidental release.

This information is intended to provide guidance to trained laboratory professionals. Always

consult your institution's specific safety and disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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